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Compound of Interest

Compound Name:
1-([1,1'-Biphenyl]-4-yl)pentan-1-

one

Cat. No.: B1274269 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties, potential

biological activities, and synthesis of 1-([1,1'-biphenyl]-4-yl)pentan-1-one.

Core Compound Data
1-([1,1'-Biphenyl]-4-yl)pentan-1-one is an organic compound belonging to the ketone family,

featuring a biphenyl moiety linked to a pentanone group.[1] This structure imparts unique

chemical properties that are of interest in various research and development fields.

Parameter Value Reference

Molecular Formula C₁₇H₁₈O [1][2]

Molecular Weight 238.33 g/mol [2]

CAS Number 42916-73-4 [1][2][3]

IUPAC Name
1-([1,1'-Biphenyl]-4-yl)pentan-

1-one
[2]

Synonyms 4-Phenyl-4-pentanone [1]
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Potential Biological Activity
Preliminary research suggests that 1-([1,1'-biphenyl]-4-yl)pentan-1-one may possess

biological activities of therapeutic interest. Studies have indicated potential antimicrobial and

anticancer properties, positioning it as a candidate for further investigation in the field of

medicinal chemistry.[1] The interaction of this compound with biological macromolecules is a

key area for future research to elucidate its mechanism of action and potential therapeutic

applications.[1]

Experimental Protocols
3.1. Synthesis via Friedel-Crafts Acylation

A prevalent method for the synthesis of 1-([1,1'-biphenyl]-4-yl)pentan-1-one is through

Friedel-Crafts acylation.[1] This reaction involves the acylation of biphenyl with pentanoyl

chloride.

Experimental Workflow: Friedel-Crafts Acylation

Reactants Catalyst Conditions

Product
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1-([1,1'-Biphenyl]-4-yl)pentan-1-one

Acylation

Pentanoyl Chloride Lewis Acid (e.g., AlCl₃)
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Caption: Workflow for the synthesis of 1-([1,1'-biphenyl]-4-yl)pentan-1-one via Friedel-Crafts

acylation.

Methodology:
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Reaction Setup: The reaction is conducted under anhydrous conditions to prevent the

deactivation of the Lewis acid catalyst.

Catalyst Introduction: A Lewis acid, such as aluminum chloride (AlCl₃), is used to catalyze

the reaction.

Acylation: Biphenyl is acylated using pentanoyl chloride in the presence of the catalyst.

Temperature Management: Careful control of the reaction temperature is crucial to optimize

the yield and minimize side product formation.

Workup and Purification: Following the reaction, the mixture is typically quenched and the

product is purified using standard techniques such as extraction and chromatography.

3.2. Further Chemical Reactions

The synthesized compound can undergo further chemical modifications:

Oxidation: The ketone group can be oxidized to a carboxylic acid using strong oxidizing

agents like potassium permanganate.[1]

Reduction: The carbonyl group can be reduced to a secondary alcohol using reducing

agents such as sodium borohydride or lithium aluminum hydride.[1]

Electrophilic Aromatic Substitution: The biphenyl moiety is susceptible to electrophilic

aromatic substitution, allowing for the introduction of various functional groups.[1]

Logical Flow of Chemical Modifications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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